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Disclaimer: The following guidelines are based on the assumption that "LP17 (human)" is a

human-derived biological material, such as a cell line, tissue culture, or other potentially

infectious material. These procedures are derived from general biosafety protocols for handling

and disposing of biohazardous waste. Always consult your institution's specific Environmental

Health and Safety (EHS) protocols, as they are the primary authority for waste disposal

procedures.

This document provides essential safety and logistical information for the proper disposal of the

hypothetical human-derived biological material, LP17. Adherence to these procedural steps is

critical for ensuring laboratory safety and regulatory compliance.

I. Immediate Safety and Handling Precautions
All human-derived materials should be handled as potentially infectious and treated with

universal precautions.[1][2] Personnel handling LP17 waste must be trained in bloodborne

pathogen safety standards.[1][3]

Required Personal Protective Equipment (PPE):

Nitrile gloves[1][4]
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Safety glasses or goggles[1][4]

Lab coat or gown[1][4]

Face shield, if there is a risk of splashing[2]

Work with LP17 should be conducted in a Biosafety Level 2 (BSL-2) laboratory environment,

and all waste should be decontaminated before leaving the laboratory.[5]

II. Waste Segregation and Collection
Proper segregation of waste at the point of generation is the first critical step in the disposal

process.[6][7] Use designated, properly labeled, leak-proof containers.[4][8]

Waste Type Container Disposal Path

Solid, Non-Sharp Waste (e.g.,

contaminated gloves, petri

dishes, plastic tubes)

Lined biohazard bin with a red

or orange biohazard bag.[2][9]

Autoclave Decontamination or

pickup by a certified medical

waste disposal service.[6][7]

Liquid Waste (e.g., spent cell

culture media)

Leak-proof, closed container

with a biohazard label.[10]

Chemical Decontamination

followed by sanitary sewer

disposal, or Autoclave

Decontamination.[11]

Sharps Waste (e.g.,

contaminated needles,

serological pipettes, broken

glass)

Puncture-resistant, leak-proof

sharps container with a

biohazard symbol.[1][3][12]

Autoclave Decontamination or

pickup by a certified medical

waste disposal service.[6][12]

III. Decontamination and Disposal Protocols
All LP17 waste must be decontaminated before final disposal. The two primary methods are

chemical disinfection and autoclaving (steam sterilization).[7][9]

This method is suitable for treating liquid waste, such as spent cell culture media, before

disposal into the sanitary sewer system.[11]

Experimental Protocol:
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Preparation: In a designated chemical fume hood, prepare a fresh 10% solution of

household bleach (sodium hypochlorite) in water. This will result in a final concentration of

approximately 0.5% to 0.6% sodium hypochlorite.[13] Bleach solutions should be made fresh

daily as they lose efficacy.[6][14]

Application: Add the 10% bleach solution to the liquid LP17 waste to achieve a final

concentration of at least 10% of the total volume (1 part bleach solution to 9 parts liquid

waste).[10][15]

Contact Time: Ensure thorough mixing and allow for a minimum contact time of 30 minutes.

[16] For waste with a high organic load, a longer contact time may be necessary.[16]

Disposal: After the required contact time, the decontaminated liquid can be poured down a

laboratory sink with copious amounts of running water.[11]

Quantitative Data for Chemical Disinfection:

Disinfectant Concentration
Minimum Contact
Time

Efficacy

Sodium Hypochlorite

(Bleach)

10% final volume of a

5.25-6.15% stock

solution[13]

30 minutes[16]

Broad-spectrum

antimicrobial activity,

effective against

viruses.[13][14]

70% Ethanol 70%
10 minutes (for

surfaces)

Effective against

bacteria and most

enveloped viruses.[14]

Autoclaving is the preferred method for decontaminating solid biohazardous waste and larger

volumes of liquid waste.[9][10]

Experimental Protocol:

Packaging:
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Solids: Place solid waste in autoclavable biohazard bags. Add approximately one cup of

water to each bag to facilitate steam generation.[17] Leave the bags partially open to allow

for steam penetration.[17][18] Place the bags in a secondary, leak-proof, and autoclavable

container.[17]

Liquids: Loosen the caps on any containers of liquid waste to prevent pressure buildup.

Do not fill containers more than two-thirds full.[19] Place containers in a secondary

autoclavable tray.[19]

Sharps: Place sharps in a designated puncture-resistant, autoclavable sharps container.

[12]

Loading: Load the autoclave, ensuring that there is adequate space between items for steam

circulation.[19] Do not overload the autoclave.[17]

Cycle Parameters: Run the autoclave on a validated biohazardous waste cycle.[17] The

cycle parameters will vary depending on the load size and density.[17]

Verification: Use both chemical and biological indicators to verify the effectiveness of the

autoclave cycle. A Type 4 multivariable chemical indicator should be placed in the center of

the load.[20] Biological indicators, such as those containing Geobacillus stearothermophilus

spores, should be used regularly (e.g., weekly) to validate autoclave performance.[20][21]

Unloading: After the cycle is complete and the chamber pressure has returned to zero, wear

heat-resistant gloves and eye protection to unload the autoclave.[17]

Final Disposal: Once cooled, the decontaminated waste bags can be tied closed and placed

in the regular trash, provided they are not red biohazard bags.[9] Some jurisdictions may

require disposal as regulated medical waste regardless of decontamination.[9] Autoclaved

sharps containers should be disposed of in the appropriate final waste stream as per

institutional policy.

Quantitative Data for Autoclave Sterilization:
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Parameter Standard Setting Minimum Duration Notes

Temperature 121°C (250°F)[17][19] 30-60 minutes[20]

Duration depends on

load size and density.

[17]

Pressure 15 PSI[17][19]

IV. Workflow and Pathway Diagrams
The following diagrams illustrate the decision-making process and workflows for the proper

disposal of LP17.
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Caption: Decision tree for the segregation and disposal of LP17 waste.
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Package Waste Appropriately
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Add Water to Solid Waste Bags

Load Autoclave
(Ensure proper spacing)
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Caption: Workflow for the autoclave decontamination of LP17 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 360haz.com [360haz.com]

2. healthcarecompliancepros.com [healthcarecompliancepros.com]

3. danielshealth.com [danielshealth.com]

4. compliancy-group.com [compliancy-group.com]

5. jcesom.marshall.edu [jcesom.marshall.edu]

6. uwaterloo.ca [uwaterloo.ca]

7. How to Dispose of Biohazard Waste [wastemanaged.co.uk]

8. OSHA Biohazard Waste Disposal Guidelines | Medical Waste Pros
[medicalwastepros.com]

9. Biological Waste Disposal – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]

10. research.hawaii.edu [research.hawaii.edu]

11. Biological Waste Guide | Environmental Health and Safety [ehs.uconn.edu]

12. Biological Waste - Environmental Health and Safety [umaryland.edu]

13. ibc.utah.edu [ibc.utah.edu]

14. Cell Culture Fundamentals: Safety Aspects of Cell Culture [sigmaaldrich.com]

15. Biological Waste Management Guidelines | Office of Research [bu.edu]

16. sites.chemistry.unt.edu [sites.chemistry.unt.edu]

17. biosafety.utk.edu [biosafety.utk.edu]

18. sterislifesciences.com [sterislifesciences.com]

19. Autoclave Use and Waste Validation | Environmental Health and Safety | Virginia Tech
[ehs.vt.edu]

20. swisscleanroomcommunity.ch [swisscleanroomcommunity.ch]

21. auckland.ac.nz [auckland.ac.nz]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15608618?utm_src=pdf-custom-synthesis#bc-rfq
https://360haz.com/osha-guidelines-for-biohazard-cleanup-what-you-need-to-know/
https://www.healthcarecompliancepros.com/blog/osha-and-biohazard-waste-disposal-a-compliance-guide
https://www.danielshealth.com/knowledge-center/osha-and-biohazard-waste-disposal-guidelines
https://compliancy-group.com/osha-biohazard-waste-disposal-guidelines/
https://jcesom.marshall.edu/media/58434/ibc-guidance-for-safe-handling-of-cell-lines-01092020.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/files/biological_waste_segregation_guidance_document_v1-aug-2017.pdf
https://www.wastemanaged.co.uk/our-news/hospital/how-to-dispose-of-biohazard-waste/
https://www.medicalwastepros.com/blog/osha-biohazard-waste-disposal-guidelines/
https://www.medicalwastepros.com/blog/osha-biohazard-waste-disposal-guidelines/
https://ehs.wisc.edu/disposal-services/biological-waste-disposal/
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2021/12/UH_Bio_Waste_Guidelines.pdf
https://ehs.uconn.edu/regulated-waste-management/biological-waste-guide/
https://www.umaryland.edu/ehs/hazardous-material-management/hazardous-waste-management-guidelines-and-instructions/biological-waste/
https://ibc.utah.edu/_resources/documents/fact-sheets-and-sops/cell-sorter-guidelines-and-sop.docx
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/cell-culture-and-cell-culture-analysis/mammalian-cell-culture/safety-aspects-of
https://www.bu.edu/research/forms-policies/biological-waste-management-guidelines/
https://sites.chemistry.unt.edu/~verbeck/Verbeck%20Lab%20Protocol%20for%20Disinfection%20of%20Cell%20Culture%20052212%20GV.pdf
https://biosafety.utk.edu/biosafety-program/waste/autoclave-validation-for-biohazardous-waste-treatment/
https://www.sterislifesciences.com/Resources/Technical-Learning-Library/Technical-Learning-Library-Folder/Articles/Biohazardous-Waste-Decontamination-in-an-Autoclave
https://ehs.vt.edu/programs/biological-safety/Autoclave-use.html
https://ehs.vt.edu/programs/biological-safety/Autoclave-use.html
https://www.swisscleanroomcommunity.ch/de/scc-community/community/blog?news=554
https://www.auckland.ac.nz/assets/health-safety-wellbeing/health-safety-topics/safety-in-labs/4-1-brmc-autoclave-usage-for-biohazardous-waste-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Proper Disposal Procedures for LP17 (Human-Derived
Biological Material)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608618/docs#proper-disposal-procedures-for-
lp17-human-derived-biological-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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